Cas no 2680732-44-7 (methyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate)

• Product Name: methyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate
• CAS No: 2680732-44-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5647756
• PubChem ID: 84769801
• Update Time: 2023-11-27

methyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(1s,4s)-4-amino-4-methylcyclohexyl]acetate
• methyl 2-(4-amino-4-methylcyclohexyl)acetate
• 2680732-44-7
• 1780837-08-2
• SCHEMBL23224016
• EN300-28271568
• EN300-28271564
• methyl 2-(1s,4s)-4-amino-4-methylcyclohexylacetate

• Inchi： 1S/C10H19NO2/c1-10(11)5-3-8(4-6-10)7-9(12)13-2/h8H,3-7,11H2,1-2H3
• InChI Key： DVGHCCYQKYEUMQ-UHFFFAOYSA-N
• SMILES： O(C)C(CC1CCC(C)(CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.3Ų